Cas no 2023860-11-7 (4-ethyl-2,2-dimethyloctane-3,5-dione)

• Product Name: 4-ethyl-2,2-dimethyloctane-3,5-dione
• CAS No: 2023860-11-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 6011766
• PubChem ID: 165740964
• Update Time: 2025-06-10

4-ethyl-2,2-dimethyloctane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2,2-dimethyloctane-3,5-dione
• EN300-1127392
• 2023860-11-7

• Inchi： 1S/C12H22O2/c1-6-8-10(13)9(7-2)11(14)12(3,4)5/h9H,6-8H2,1-5H3
• InChI Key： IXOWMKUSZSTUML-UHFFFAOYSA-N
• SMILES： O=C(C(C(CCC)=O)CC)C(C)(C)C

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų

Additional information on 4-ethyl-2,2-dimethyloctane-3,5-dione

Chemical Profile of 4-ethyl-2,2-dimethyloctane-3,5-dione (CAS No. 2023860-11-7)

4-ethyl-2,2-dimethyloctane-3,5-dione, identified by the Chemical Abstracts Service Number (CAS No.) 2023860-11-7, is a specialized organic compound that has garnered attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of ketones, characterized by the presence of carbonyl groups (C=O) within its molecular framework. The specific arrangement of ethyl and methyl substituents, along with the dione functionality, imparts distinct reactivity and potential applications in various chemical transformations.

The molecular structure of 4-ethyl-2,2-dimethyloctane-3,5-dione consists of an octane backbone with two ketone groups positioned at the 3rd and 5th carbon atoms, while an ethyl group is attached to the 4th carbon. This configuration results in a branched-chain molecule with a high degree of steric hindrance, which can influence its interactions with other molecules. The compound’s symmetry and electronic distribution make it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

In recent years, there has been growing interest in exploring the applications of 4-ethyl-2,2-dimethyloctane-3,5-dione in pharmaceutical research. Its structural motif is reminiscent of natural products and bioactive molecules, suggesting potential utility as a building block for drug candidates. For instance, the dione group can participate in Michael additions or cycloadditions, enabling the construction of heterocyclic structures that are prevalent in many pharmacologically active compounds. Additionally, the compound’s ability to undergo oxidation or reduction reactions makes it a versatile precursor for synthesizing alcohols or carboxylic acids.

One of the most compelling aspects of 4-ethyl-2,2-dimethyloctane-3,5-dione is its role in catalytic processes. The presence of electron-withdrawing carbonyl groups can modulate the reactivity of adjacent functional groups, making it an attractive candidate for use in transition-metal-catalyzed reactions. Recent studies have demonstrated its effectiveness in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, where it serves as a ligand or a substrate for generating carbon-carbon bonds. These findings highlight its potential as a catalyst additive or a reactive intermediate in modern synthetic methodologies.

The compound’s physicochemical properties also contribute to its significance in industrial applications. With a high boiling point and moderate solubility in organic solvents, 4-ethyl-2,2-dimethyloctane-3,5-dione exhibits stability under various reaction conditions, making it suitable for large-scale synthesis. Its branched structure reduces crystallization tendencies, which is advantageous for purification processes. These characteristics are particularly valuable in pharmaceutical manufacturing, where consistency and yield are critical factors.

From an environmental perspective, the synthesis and handling of 4-ethyl-2,2-dimethyloctane-3,5-dione must adhere to stringent safety protocols to ensure worker protection and minimize ecological impact. While not classified as a hazardous material under standard regulations, proper ventilation and personal protective equipment (PPE) are recommended during laboratory-scale preparations. Waste disposal should follow local guidelines to prevent environmental contamination.

The future prospects for 4-ethyl-2,2-dimethyloctane-3,5-dione are promising as researchers continue to uncover new synthetic pathways and applications. Its incorporation into drug discovery programs could lead to novel therapeutic agents targeting various diseases. Furthermore, advancements in green chemistry may enable more sustainable methods for producing this compound on an industrial scale.

In conclusion,4-ethyl-2,2-dimethyloctane-3,5-dione (CAS No. 2023860–11–7) represents a significant compound with diverse applications across organic synthesis and pharmaceutical chemistry. Its unique structural features offer opportunities for innovative chemical transformations while maintaining stability under industrial conditions. As research progresses, this molecule is poised to play an increasingly important rolein both academic investigations and commercial product development.